Cas no 847407-16-3 (N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carbothioamide)
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carbothioamide
- N-(4-chlorophenyl)-4-(4-fluorophenyl)-3,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine-5-carbothioamide
- 5H-Imidazo[4,5-c]pyridine-5-carbothioamide, N-(4-chlorophenyl)-4-(4-fluorophenyl)-3,4,6,7-tetrahydro-
-
- Inchi: 1S/C19H16ClFN4S/c20-13-3-7-15(8-4-13)24-19(26)25-10-9-16-17(23-11-22-16)18(25)12-1-5-14(21)6-2-12/h1-8,11,18H,9-10H2,(H,22,23)(H,24,26)
- InChI Key: DRLLZVBXNDOCNN-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(F)C=C2)N(C(NC2=CC=C(Cl)C=C2)=S)CCC2N=CNC1=2
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0668-0388-2μmol |
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbothioamide |
847407-16-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0668-0388-5μmol |
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbothioamide |
847407-16-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0668-0388-10μmol |
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbothioamide |
847407-16-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0668-0388-20μmol |
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbothioamide |
847407-16-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0668-0388-1mg |
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbothioamide |
847407-16-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0668-0388-2mg |
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbothioamide |
847407-16-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0668-0388-3mg |
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbothioamide |
847407-16-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0668-0388-4mg |
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbothioamide |
847407-16-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0668-0388-5mg |
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbothioamide |
847407-16-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0668-0388-10mg |
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbothioamide |
847407-16-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carbothioamide Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carbothioamide
Introduction to N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine-5-carbothioamide] (CAS No. 847407-16-3)
N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine-5-carbothioamide, identified by its CAS number 847407-16-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazo[4,5-cpyridine] scaffold, a structural motif known for its diverse biological activities and potential therapeutic applications.
The imidazo[4,5-cpyridine] core is a fused bicyclic system consisting of an imidazole ring and a pyridine ring. This particular configuration has been extensively studied due to its ability to interact with various biological targets, including enzymes and receptors. The presence of both chloro and fluoro substituents on the aromatic rings introduces unique electronic and steric properties to the molecule, which can be exploited to modulate its biological activity.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmacological properties. The compound N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine-5-carbothioamide has been investigated for its potential role in various therapeutic areas. One of the most promising applications is in the field of oncology. Studies have shown that imidazo[4,5-cpyridine] derivatives can exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival.
The sulfur atom in the carbothioamide group adds an additional layer of complexity to the molecule's interactions with biological targets. Sulfur-containing heterocycles are known for their ability to form stable bonds with biological molecules, which can enhance binding affinity and selectivity. This feature makes N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine-5-carbothioamide a particularly interesting candidate for drug development.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloro and fluoro substituents must be introduced at specific positions on the aromatic rings to ensure optimal biological activity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the imidazo[4,5-cpyridine] core.
Evaluation of the pharmacological properties of N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine-5-carbothioamide has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit the activity of specific kinases associated with cancer cell growth. Additionally, preliminary in vivo studies suggest that this compound can effectively suppress tumor growth in animal models.
The structural features of this molecule also make it a valuable tool for understanding the mechanisms of action of related compounds. By studying how N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine-5-carbothioamide interacts with biological targets, researchers can gain insights into how to design more effective drugs with improved efficacy and reduced side effects.
The development of novel pharmaceuticals is a complex process that requires extensive research and collaboration among scientists from various disciplines. The compound N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine-5-carbothioamide exemplifies the importance of interdisciplinary approaches in drug discovery. By combining expertise in organic chemistry、medicinal chemistry、pharmacology,and biochemistry,scientists can accelerate the development of new treatments for various diseases.
In conclusion,N-(N-(...) is a highly promising compound with significant potential in therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable asset in the search for new drugs. As research continues,it is likely that this compound will play an important role in the development of novel treatments for cancer and other diseases.
847407-16-3 (N-(4-chlorophenyl)-4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carbothioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)